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Compound of Interest

Compound Name: C2 Dihydroceramide

Cat. No.: B043509 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Your Trusted Source for

Laboratory Safety and Chemical Handling.

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of C2 Dihydroceramide (N-acetyl-D-erythro-sphinganine).

Adherence to these guidelines is critical to ensure personal safety and maintain experimental

integrity.

Immediate Safety and Handling
C2 Dihydroceramide is a bioactive lipid and, while often used as a negative control for its

analogue C2 Ceramide, requires careful handling. The primary hazards associated with C2
Dihydroceramide include:

Acute Oral Toxicity[1]

Skin Irritation[1]

Serious Eye Irritation[1]

Respiratory Tract Irritation[1]

Personal Protective Equipment (PPE)
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A comprehensive personal protective equipment strategy is the first line of defense against

exposure. The following PPE is mandatory when handling C2 Dihydroceramide.

Protection Type
Recommended
PPE

Purpose Standard

Eye/Face Protection

Safety glasses with

side shields or

goggles. A face shield

should be worn when

there is a splash

hazard.

Protects against

splashes and airborne

particles.

ANSI Z87.1

Skin Protection

Chemical-resistant

gloves (e.g., nitrile), a

fully buttoned lab coat,

long pants, and

closed-toe shoes.

Prevents skin contact

with the chemical.
EN 374 (Gloves)

Respiratory Protection

Generally not required

under normal use with

adequate ventilation.

If dust or aerosols

may be generated, a

NIOSH-approved

respirator is

recommended.

Protects against

inhalation of dust or

aerosols.

NIOSH approved

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood,

especially when handling the powdered form or preparing stock solutions.

An eyewash station and safety shower must be readily accessible in the immediate work

area.

Operational Plan: From Receipt to Use
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Receiving and Storage:

C2 Dihydroceramide is typically shipped as a solid at ambient temperature.

Short-term storage: Upon receipt, store in a tightly sealed container in a dry, dark place at

-20°C.

Long-term storage: For extended periods, maintain storage at -20°C.

Preparation of Stock Solutions:

C2 Dihydroceramide has low solubility in aqueous solutions. The following procedure is

recommended for preparing a stock solution for cell culture experiments.

Solvent Selection: Use an organic solvent such as Dimethyl Sulfoxide (DMSO), ethanol, or a

chloroform-methanol mixture. For cell culture, sterile DMSO is a common choice.

Dissolution:

Aseptically, in a chemical fume hood, weigh the desired amount of C2 Dihydroceramide
powder.

Add the appropriate volume of the chosen solvent to achieve the desired stock

concentration (e.g., 10-20 mM).

Vortex or sonicate briefly to ensure complete dissolution.

Storage of Stock Solution: Aliquot the stock solution into sterile, tightly sealed vials and store

at -20°C. Avoid repeated freeze-thaw cycles.

Experimental Protocol: Cell Viability Assay
(Negative Control)
C2 Dihydroceramide is frequently used as a negative control alongside C2 Ceramide to

demonstrate that the observed cellular effects are specific to ceramide's structure and not due

to the introduction of a lipid molecule. The following is a general protocol for a cell viability

assay.
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Materials:

C2 Dihydroceramide stock solution (e.g., 10 mM in DMSO)

C2 Ceramide stock solution (positive control)

Cell line of interest cultured in appropriate medium

96-well cell culture plates

Phosphate-buffered saline (PBS)

Cell viability reagent (e.g., MTT, PrestoBlue™, or similar)

Plate reader

Procedure:

Cell Seeding: Seed cells into a 96-well plate at a predetermined density and allow them to

adhere and grow overnight.

Treatment Preparation: Prepare working solutions of C2 Dihydroceramide and C2

Ceramide by diluting the stock solutions in fresh cell culture medium to the desired final

concentrations. Include a vehicle control (medium with the same final concentration of

DMSO as the treated wells).

Cell Treatment:

Remove the old medium from the cells.

Add the prepared working solutions to the respective wells (e.g., untreated control, vehicle

control, C2 Dihydroceramide-treated, C2 Ceramide-treated).

Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) under standard

cell culture conditions.

Viability Assessment:
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Following the incubation period, add the cell viability reagent to each well according to the

manufacturer's instructions.

Incubate for the recommended time.

Measure the absorbance or fluorescence using a plate reader at the appropriate

wavelength.

Data Analysis: Calculate the percentage of viable cells in each treatment group relative to

the vehicle control.

Disposal Plan
Proper disposal of C2 Dihydroceramide and associated waste is crucial to prevent

environmental contamination and ensure laboratory safety.

Unused Product: Dispose of unused C2 Dihydroceramide as hazardous chemical waste in

accordance with local, state, and federal regulations. Do not discard down the drain.

Contaminated Materials: All materials that have come into contact with C2
Dihydroceramide, including gloves, pipette tips, and empty containers, should be

considered contaminated.

Collect these materials in a designated, sealed hazardous waste container.

Label the container clearly as "Hazardous Waste: C2 Dihydroceramide."

Liquid Waste: Collect all liquid waste from cell culture experiments containing C2
Dihydroceramide in a designated hazardous waste container for proper disposal by your

institution's environmental health and safety department.

Signaling Pathway and Experimental Workflow
C2 Dihydroceramide is structurally similar to C2 Ceramide but lacks the 4,5-trans double

bond. This structural difference renders it biologically inactive in many signaling pathways

where C2 Ceramide is a key player, such as the induction of apoptosis. The diagram below

illustrates the typical use of C2 Dihydroceramide as a negative control in an apoptosis

experiment.
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Caption: Experimental workflow demonstrating C2 Dihydroceramide as a negative control.

Quantitative Data
The Safety Data Sheet for C2 Dihydroceramide indicates that this product contains no

substances with established occupational exposure limit values. Therefore, a quantitative data

table for exposure limits is not applicable. Always handle with the prescribed PPE to minimize

exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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